2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C18H20F4N6/c1-2-12-15(19)17(24-10-23-12)28-7-5-27(6-8-28)14-9-13(18(20,21)22)25-16(26-14)11-3-4-11/h9-11H,2-8H2,1H3
• InChI Key: LINSMYUXLKKQTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C4CC4)F
• Molecular Formula: C18H20F4N6
• Molecular Weight: 396.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The pyrimidine and piperazine rings are likely to be planar due to the sp2 hybridization of the carbon and nitrogen atoms in the rings. The cyclopropyl group, on the other hand, would have a more three-dimensional structure due to the strain in the three-membered ring.

Chemical Reactions Analysis

The compound is likely to undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the pyrimidine ring might undergo substitution reactions at the carbon atoms adjacent to the nitrogen atoms. The piperazine ring could undergo reactions at the nitrogen atoms, such as alkylation or acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it’s likely to be a solid at room temperature due to the presence of the aromatic rings. Its solubility in water would depend on the presence and nature of any functional groups attached to the rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, it might interact with biological targets such as enzymes or receptors. The specific interactions would depend on the structure of the compound and the nature of the target.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This might include wearing protective clothing and eye protection, and working in a well-ventilated area. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound could include exploring its potential uses, such as in pharmaceuticals or materials science. This could involve studying its biological activity, its physical properties, or its reactivity under various conditions.